Cas no 1806748-16-2 (4-(Bromomethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-2-methanol)

• Product Name: 4-(Bromomethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-2-methanol
• CAS No: 1806748-16-2
• MF: C₉H₉BrF₃NO₃
• MW: 316.071872472763
• CID: 4840967
• Update Time: 2025-05-19

4-(Bromomethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-2-methanol

• Inchi： 1S/C9H9BrF3NO3/c1-16-7-2-5(3-10)8(6(4-15)14-7)17-9(11,12)13/h2,15H,3-4H2,1H3
• InChI Key： AKIKYLONJPTIGO-UHFFFAOYSA-N
• SMILES： BrCC1C=C(N=C(CO)C=1OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 242
• XLogP3: 2
• Topological Polar Surface Area: 51.6

Additional information on 4-(Bromomethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-2-methanol

4-(Bromomethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-2-methanol (CAS No. 1806748-16-2)

4-(Bromomethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-2-methanol, also known by its CAS registry number 1806748-16-2, is a highly specialized organic compound with significant applications in various fields, particularly in the pharmaceutical and agrochemical industries. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a bromomethyl group, a methoxy group, and a trifluoromethoxy group, along with a hydroxymethyl group at the 2-position of the pyridine ring.

The synthesis of this compound involves a series of intricate organic reactions, including nucleophilic substitution, oxidation, and coupling reactions. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity and yield. Researchers have explored various catalysts and reaction conditions to optimize the synthesis process, ensuring scalability for industrial applications.

One of the most notable applications of 4-(Bromomethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-2-methanol is in the development of novel agrochemicals. The compound's structure endows it with potent pesticidal properties, making it a promising candidate for controlling various agricultural pests. Studies have demonstrated that this compound exhibits excellent selectivity towards target pests while minimizing adverse effects on non-target organisms and the environment.

In addition to its pesticidal applications, this compound has shown potential in the pharmaceutical industry as a precursor for drug development. Its unique functional groups provide opportunities for further chemical modifications, enabling the creation of bioactive molecules with diverse therapeutic applications. Recent research has focused on its role as an intermediate in the synthesis of anti-inflammatory and antiviral agents.

The physical and chemical properties of CAS No. 1806748-16-2 have been extensively studied to understand its behavior under various conditions. The compound is stable under normal storage conditions but requires protection from light and moisture to prevent degradation. Its solubility in common organic solvents facilitates its use in various chemical reactions and formulations.

From an environmental perspective, the biodegradation and toxicity profiles of this compound have been evaluated to ensure its safe use and disposal. Studies indicate that it undergoes rapid biodegradation under aerobic conditions, reducing its environmental footprint. Regulatory agencies have established guidelines for handling and disposing of this compound to minimize risks to human health and ecosystems.

In conclusion, 4-(Bromomethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-2-methanol (CAS No. 1806748-16-2) is a versatile compound with significant potential in multiple industries. Its unique structure, coupled with advancements in synthetic methodologies and application development, positions it as a valuable tool in modern chemistry research and industrial practices.